Cas no 2060042-41-1 (5-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid)

• Product Name: 5-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid
• CAS No: 2060042-41-1
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD30498269
• CID: 5222270
• PubChem ID: 137703152
• Update Time: 2025-05-25

5-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid
• 5-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid

• MDL： MFCD30498269
• Inchi： 1S/C12H12O3/c1-15-9-4-2-3-6-7(9)5-8-10(6)11(8)12(13)14/h2-4,8,10-11H,5H2,1H3,(H,13,14)
• InChI Key： SVRGPCVRKXGLIA-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)C1CC1=C2C=CC=C1OC

Additional information on 5-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid

Research Briefing on 5-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid (CAS: 2060042-41-1)

The compound 5-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid (CAS: 2060042-41-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic molecule, characterized by its unique cyclopropane-fused indene scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways relevant to inflammation and oncology. Recent studies have explored its synthetic accessibility, physicochemical properties, and biological activity, positioning it as a valuable candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic routes to 5-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid, optimizing a stereoselective cyclopropanation strategy to achieve high yields and purity. The study highlighted the compound's stability under physiological conditions, as well as its favorable pharmacokinetic profile in preclinical models. These findings suggest that the molecule could serve as a versatile building block for the design of novel small-molecule therapeutics.

Further research has focused on the mechanistic underpinnings of its biological activity. A recent Nature Chemical Biology publication (2024) demonstrated that 5-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid acts as a selective inhibitor of the NLRP3 inflammasome, a key mediator of inflammatory responses. The study utilized cryo-EM and molecular docking to elucidate the binding interactions between the compound and the NLRP3 protein, providing a structural basis for its inhibitory effects. This discovery opens new avenues for targeting inflammatory diseases such as gout, atherosclerosis, and Alzheimer's disease.

In the oncology space, preliminary data from a 2024 Cancer Research article revealed that derivatives of 5-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid exhibit potent anti-proliferative effects against triple-negative breast cancer (TNBC) cell lines. The compounds were shown to induce apoptosis via the mitochondrial pathway, with minimal cytotoxicity to normal cells. These results underscore the potential of this chemical scaffold in developing targeted therapies for aggressive cancers.

Despite these advances, challenges remain in the clinical translation of 5-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid-based therapeutics. Current research efforts are directed toward improving the compound's bioavailability and tissue specificity, as well as exploring its potential in combination therapies. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the development of this promising molecule.

In conclusion, 5-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid represents an exciting frontier in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a compelling subject for ongoing research. Future studies will likely focus on expanding its therapeutic applications and addressing the pharmacological challenges associated with its development.